Cas no 2229541-44-8 (2-methyl-2-(2-phenoxyphenyl)propanal)

2-Methyl-2-(2-phenoxyphenyl)propanal is a specialized aromatic aldehyde with a unique sterically hindered structure, featuring both phenyl and phenoxy substituents. This compound is valued for its potential as an intermediate in organic synthesis, particularly in the development of fragrances, pharmaceuticals, and fine chemicals. The presence of the phenoxy group enhances its stability and reactivity in selective transformations, while the branched aldehyde moiety offers versatility in condensation and addition reactions. Its structural characteristics make it suitable for applications requiring controlled steric and electronic effects. The compound is typically handled under standard laboratory conditions, with attention to stability and compatibility in synthetic workflows.
2-methyl-2-(2-phenoxyphenyl)propanal structure
2229541-44-8 structure
Product Name:2-methyl-2-(2-phenoxyphenyl)propanal
CAS No:2229541-44-8
MF:C16H16O2
MW:240.297044754028
CID:6085309
PubChem ID:165710059
Update Time:2025-08-05

2-methyl-2-(2-phenoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-(2-phenoxyphenyl)propanal
    • EN300-1863374
    • 2229541-44-8
    • Inchi: 1S/C16H16O2/c1-16(2,12-17)14-10-6-7-11-15(14)18-13-8-4-3-5-9-13/h3-12H,1-2H3
    • InChI Key: LDRYEBXOYANHLO-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1C=CC=CC=1C(C=O)(C)C

Computed Properties

  • Exact Mass: 240.115029749g/mol
  • Monoisotopic Mass: 240.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų

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Additional information on 2-methyl-2-(2-phenoxyphenyl)propanal

Introduction to 2-Methyl-2-(2-Phenoxyphenyl)propanal (CAS No. 2229541-44-8)

2-Methyl-2-(2-phenoxyphenyl)propanal, with the CAS number 2229541-44-8, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, fragrances, and materials science. This compound belongs to the class of aldehydes and features a complex aromatic substituent, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-methyl-2-(2-phenoxyphenyl)propanal is C16H16O2, and its molecular weight is approximately 236.30 g/mol. The compound exhibits a characteristic aldehyde functional group (-CHO) attached to a substituted cyclohexane ring, which is further functionalized with a phenoxyphenyl moiety. This intricate structure confers specific chemical properties and reactivity patterns that are of interest to researchers and chemists.

In terms of physical properties, 2-methyl-2-(2-phenoxyphenyl)propanal is typically a colorless to pale yellow liquid with a distinct aromatic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's boiling point is around 180°C at atmospheric pressure, and it has a density of approximately 1.05 g/cm³ at room temperature.

The synthesis of 2-methyl-2-(2-phenoxyphenyl)propanal can be achieved through various routes, including the aldol condensation of acetone with benzophenone followed by selective oxidation. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for its production, such as the use of catalysts derived from renewable resources and the minimization of hazardous by-products.

In the pharmaceutical industry, 2-methyl-2-(2-phenoxyphenyl)propanal has shown promise as an intermediate in the synthesis of novel drugs targeting various diseases. Its aromatic structure and aldehyde functionality make it an attractive candidate for conjugation with biologically active molecules, potentially enhancing their therapeutic efficacy and selectivity. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties, making them potential candidates for the development of new pain management therapies.

Beyond pharmaceutical applications, 2-methyl-2-(2-phenoxyphenyl)propanal has found use in the fragrance industry due to its pleasant aromatic scent. Fragrance chemists have incorporated this compound into perfumes and personal care products to create unique and long-lasting scents. The compound's stability and compatibility with other fragrance ingredients make it a valuable component in fragrance formulations.

In materials science, the unique chemical structure of 2-methyl-2-(2-phenoxyphenyl)propanal has led to its exploration as a building block for advanced materials. Researchers have investigated its use in the synthesis of polymers with enhanced mechanical properties and improved thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and composite materials.

The safety profile of 2-methyl-2-(2-phenoxyphenyl)propanal is an important consideration for its commercial use. Toxicological studies have shown that it is generally well-tolerated at low concentrations but may cause skin irritation or allergic reactions in sensitive individuals. Therefore, appropriate handling precautions should be taken when working with this compound to ensure user safety.

In conclusion, 2-methyl-2-(2-phenoxyphenyl)propanal (CAS No. 2229541-44-8) is a versatile organic compound with a wide range of applications across multiple industries. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, the importance of this compound in both academic and industrial settings is likely to grow.

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